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Compound of Interest

Compound Name: Spathulatol

Cat. No.: B564685 Get Quote

For Immediate Release

[City, State] – Spathulatol, a sesqui-neolignan isolated from the pericarps of Illicium

spathulatum, presents a molecule of significant interest to the scientific community. This

technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, detailing the core physicochemical properties of Spathulatol,
alongside insights into its isolation and potential biological significance.

Physicochemical Characteristics
Spathulatol possesses a unique molecular structure, contributing to its distinct physical and

chemical properties. A summary of its key characteristics is presented below.

Property Value Source

Molecular Formula C₃₀H₃₄O₉ [1]

Molecular Weight 538.59 g/mol [1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO).[1]

Further quantitative data on melting point, boiling point, and specific solubility in various

solvents is not yet publicly available.
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Structural Elucidation and Spectral Data
The structure of Spathulatol has been elucidated through a combination of spectroscopic

techniques, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear

Magnetic Resonance (NMR) Spectroscopy (1D and 2D).

Mass Spectrometry (MS)
Specific mass spectral data for Spathulatol is not yet publicly available.

Infrared (IR) Spectroscopy
Specific infrared absorption data for Spathulatol is not yet publicly available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Specific 1H and 13C NMR chemical shift data for Spathulatol is not yet publicly available.

Isolation of Spathulatol
Spathulatol is a naturally occurring compound found in the pericarps of Illicium spathulatum.

General Extraction and Isolation Workflow
While a detailed, peer-reviewed protocol for the specific isolation of Spathulatol has not been

identified in publicly available literature, a general workflow for the extraction and isolation of

lignans and neolignans from plant material can be described as follows:

Caption: Generalized workflow for the isolation of Spathulatol.

Biological Activity and Signaling Pathways
As a member of the lignan and neolignan class of compounds, Spathulatol is of interest for its

potential biological activities. While specific studies on Spathulatol are not yet available,

related compounds have demonstrated a range of effects, including anti-inflammatory and

anticancer properties.

Potential Anti-inflammatory and Anticancer Mechanisms
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Research into structurally similar sesqui-neolignans suggests that their biological effects may

be mediated through various signaling pathways. A potential, generalized signaling pathway

that could be investigated for Spathulatol is the PI3K/Akt/mTOR pathway, which is crucial in

regulating cell growth, proliferation, and survival.
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Caption: Hypothesized interaction of Spathulatol with the PI3K/Akt/mTOR pathway.

Disclaimer: The signaling pathway depicted is a generalized representation and has not been

experimentally validated for Spathulatol. It serves as a potential avenue for future research

based on the activities of related compounds.

Conclusion
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Spathulatol is a structurally intriguing sesqui-neolignan with potential for further scientific

investigation. This guide provides the currently available physicochemical data and highlights

the need for further research to fully characterize its properties and biological activities. The

elucidation of its complete spectral data and the development of a standardized isolation

protocol will be crucial steps in advancing the study of this promising natural product.

Researchers are encouraged to consult the primary literature for in-depth information as it

becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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